![molecular formula C14H14N4O3 B6138486 N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide](/img/structure/B6138486.png)
N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide, also known as EHPH, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. EHPH is a pyrazine derivative that exhibits antioxidant, anti-inflammatory, and anti-cancer properties.
Mechanism of Action
The mechanism of action of N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide is not fully understood. However, it is believed that the compound exerts its antioxidant and anti-inflammatory effects by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. The anti-cancer activity of this compound is thought to be due to its ability to induce apoptosis (programmed cell death) in cancer cells and inhibit cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in oxidative stress and inflammation, such as cyclooxygenase and lipoxygenase. This compound has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide is its low toxicity, making it a safe compound to use in lab experiments. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of this compound is its poor solubility in water, which can make it challenging to work with in certain experiments.
Future Directions
There are several potential future directions for N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide research. One area of interest is the development of this compound-based therapies for cancer treatment. Further studies are needed to determine the optimal dosage and administration route for this compound in cancer therapy. Another potential future direction is the investigation of this compound's effects on neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, studies could be conducted to explore the potential use of this compound in the treatment of other inflammatory conditions, such as arthritis and inflammatory bowel disease.
Synthesis Methods
N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide can be synthesized through a simple reaction between 3-ethoxy-4-hydroxybenzaldehyde and 2-pyrazinecarbohydrazide in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of this compound as a yellow crystalline solid. The purity of the compound can be improved through recrystallization or chromatography techniques.
Scientific Research Applications
N'-(3-ethoxy-4-hydroxybenzylidene)-2-pyrazinecarbohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antioxidant properties, which can protect cells from oxidative damage caused by reactive oxygen species. This compound has also been found to have anti-inflammatory effects, which can reduce inflammation in various tissues and organs. Additionally, this compound has shown promising anti-cancer activity against various cancer cell lines, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-[(Z)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O3/c1-2-21-13-7-10(3-4-12(13)19)8-17-18-14(20)11-9-15-5-6-16-11/h3-9,19H,2H2,1H3,(H,18,20)/b17-8- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPUBLNLFPWMYQG-IUXPMGMMSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)C2=NC=CN=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N\NC(=O)C2=NC=CN=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
304908-54-1 |
Source
|
Record name | N'-(3-ETHOXY-4-HYDROXYBENZYLIDENE)-2-PYRAZINECARBOHYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.